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Compound of Interest |

Sodium dimethyldithiocarbamate
Compound Name:
dihydrate
CAS No.: 72140-17-1
\ J

Executive Summary

Sodium Dimethyldithiocarbamate (SDDC) is a highly active dithiocarbamate accelerator used
primarily in the vulcanization of natural and synthetic latices (SBR, NBR, CR) and, to a lesser
extent, in dry rubber compounding. Classified as an ultra-accelerator, SDDC offers
exceptionally fast cure rates and low-temperature activity.

However, its high reactivity presents a significant challenge: scorch (premature vulcanization).
This guide provides a rigorous protocol for the controlled application of SDDC, focusing on its
mechanism as a precursor to the active zinc species (in situ generation of ZDMC) and
establishing self-validating quality control steps using rheometry.

Target Audience: Polymer Chemists, Material Scientists, and Process Engineers.

Chemical Profile & Mechanism[2][3]
The Precursor Concept

Unlike Zinc Dimethyldithiocarbamate (ZDMC), which is directly soluble in organic rubber
matrices, SDDC is water-soluble. In dry rubber or latex formulations containing Zinc Oxide
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(ZnO), SDDC acts as a precursor. It undergoes a cation exchange reaction to generate the
active ZDMC complex within the matrix.

Key Reaction:

Mechanistic Pathway

The vulcanization efficiency relies on the formation of a Lewis acid-base complex between the
dithiocarbamate and the zinc activator. This complex weakens the S-S bonds in elemental
sulfur, facilitating the formation of a sulfurating agent that attacks the allylic position of the

rubber hydrocarbon.

SDDC (Precursor)

Sodium Salt w»

Active Complex
({i-siiin ZD14C) Complexation
Sulfurating Agent
(Zn-DTC-Sx) P
Elemental Sulfur ulfur Transfer
(S8)
Crosslinked Network

llcanization (Poly/Mono-sulfidic)

Activator
(ZnO/Stearic Acid)

Rubber Chain
(Allylic H)

Click to download full resolution via product page

Figure 1: Mechanistic pathway of SDDC converting to the active Zinc-complex for sulfur

crosslinking.

Critical Application Parameters

To ensure reproducibility, the following parameters must be strictly controlled.
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o Dry Rubber ]
Parameter Latex Application L. Rationale
Application
) Aqueous Solution (40- Solubility compatibility
Physical Form Powder / Crystal ] ]
50%) with the matrix.
SDDC is too "scorchy”
Dosage (Primary) 0.5-1.0 phr Rarely used alone for dry rubber primary
use.
Used as a "kicker" to
Dosage (Secondary) 0.1 -0.3 phr 0.1 - 0.4 phr boost thiazole
accelerators.
Ultra-accelerators
Activation Temp 100°C - 120°C 120°C - 150°C cure rapidly at lower
temps.
SDDC decomposes in
acidic environments
pH Stability Maintain > 9.0 N/A (releasing

).

] ] ] ] Essential for
_ Zinc Oxide (0.5-5.0 Zinc Oxide (3.0 - 5.0 )
Activator converting Na-salt to
phr) phr) .
active Zn-salt.

Protocol A: Latex Vulcanization (Primary
Application)
Context: This is the most common use case. SDDC is added to Natural Rubber (NR) or SBR

latex.[1]

Materials

e Base: High Ammonia Natural Rubber Latex (60% DRC).

o Accelerator: SDDC (40% Aqueous Solution).
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 Activator: Zinc Oxide Dispersion (50%).
e Sulfur: Sulfur Dispersion (50%).

e Antioxidant: Phenolic or Amine based dispersion.

Experimental Workflow

e Preparation of SDDC Solution:
o If starting with solid SDDC, dissolve in deionized water to create a 20% or 40% solution.
o Critical Check: Ensure pH of water is >7.0 to prevent decomposition.

e Compounding (Order of Addition):

[¢]

Place latex in a stirred vessel (low shear, < 60 RPM to avoid destabilization).

o Step 1: Add Stabilizers (KOH/Ammonia) to adjust pH to 10.0-10.5.

o Step 2: Add Zinc Oxide dispersion.

o Step 3: Add Sulfur dispersion.

o Step 4: Add Antioxidant.

o Step 5: Add SDDC Solution last.

o Why? Adding the ultra-accelerator last minimizes the "pot life" countdown.

e Maturation (Pre-vulcanization):

o Stir the compound gently for 16—24 hours at room temperature (25°C).

o Mechanism:[2][3][4] This allows the SDDC to migrate into the latex particles and react with
the Zinc Oxide at the particle interface.

e Curing:
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o Cast films or dip formers.

o Oven cure: 100°C for 20—30 minutes.

Protocol B: Dry Rubber Compounding (Secondary
Accelerator)

Context: Used to boost cure speed in EPDM or SBR compounds, often alongside MBTS or
Sulfenamides.[5]

Experimental Workflow

» Masterbatch Mixing (Internal Mixer / Banbury):

o

Time 0:00: Add Polymer (Rubber).[5][6]

o

Time 1:00: Add Fillers (Carbon Black/Silica), Zinc Oxide, and Stearic Acid.

[¢]

Time 3:00: Dump at 110°C-120°C.

o

Note: Do NOT add SDDC here. The heat history will cause scorch.
 Finalization (Two-Roll Mill):

o Set mill temperature to approx. 50°C-60°C.

o Band the Masterbatch.

o Addition: Add Sulfur and Primary Accelerator (e.g., MBTS).

o Addition: Add SDDC (0.1-0.3 phr).

o Technique: Cut and fold 3x from each side to ensure dispersion.

o Sheet off immediately and cool.[7]

Quality Control & Self-Validation
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The "Trustworthiness" of this protocol is established via Rheometry. You must validate the cure
curve.

Rheometer Setup (MDR 2000 or ODR)

o Temperature: 150°C (Dry Rubber) or 120°C (Latex films).
e Arc: 0.5°.

e Time: 12—-30 minutes.

ing the C l Eail Criteria)

. . SDDC L. L
Metric Definition L. Validation Criteria
Characteristic

Should remain stable;
high
Viscosity / Flow Low

(Min Torque) o
implies premature

scorch.

If

Time to 2 unit rise Very Short min (dry rubber), dose
is too high. Reduce

SDDC.

(Scorch Time)

Target: 50-70%
(Cure Time) 90% Max Torque Fast reduction compared to

Thiazole-only control.

Should plateau. A

. . ) "marching” modulus
Crosslink Density High

(Max Torque) indicates insufficient

activator (ZnO).

Validation Workflow Diagram
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Figure 2: Decision tree for validating SDDC formulations using rheometric data.

Safety & Regulatory (HSE)

Nitrosamines: Dithiocarbamates derived from secondary amines (like dimethylamine in
SDDC) can form N-nitrosodimethylamine (NDMA), a potent carcinogen, during cure [1].

o Mitigation: Use proper ventilation.[1][7][8] Where strict regulations apply (e.g., German
TRGS 552), consider replacing with nitrosamine-safe alternatives like Zinc
Dibenzyldithiocarbamate (ZBEC).

Aquatic Toxicity: SDDC is very toxic to aquatic life [2].[7][9]
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o Disposal: Never wash compounding vessels into standard drains. All wash-water must be
collected and treated as hazardous chemical waste.

+ Handling: Avoid inhalation of dust (if using solid form). SDDC is a skin and eye irritant.[8][10]
[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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